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Parameter Specification

Mouse Model Female, wild-type Balb/c mice (6-8 weeks old) [1]

Cell Line Mouse colon carcinoma CT26 [1]

Tumor Inoculation Subcutaneous implantation [1]

Ansofaxine Hydrochloride Treatment Oral administration (Dosage not specified in abstract) [1] [2]

Combination Agent Anti-TNFR2 (clone TR75-54.7) [1]

Primary Assessment Tumor volume measurement [1]

Immune Profiling Flow cytometry for immune cell subtypes [1]

Neurotransmitter Analysis ELISA for DA, NE, and 5-HT levels [1]

Detailed Experimental Protocol

Mouse Model and Cell Culture
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Animals: House female Balb/c mice under specific pathogen-free (SPF) conditions. The study

obtained ethical approval from the Institutional Animal Care and Use Committee (IACUC) [1].
Cell Line: Culture CT26 mouse colon cancer cells in RPMI-1640 complete medium supplemented

with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL) at 37°C
under 5% CO₂ [1].

Tumor Inoculation

Subcutaneously transplant CT26 cells into the right flank of mice to establish the syngeneic tumor-

bearing model [1]. While the exact cell number for inoculation was not specified in the abstract, other
protocols using CT26 suggest a range of 3×10^5 cells [3].

Treatment Protocol

Ansofaxine Hydrochloride Administration: Administer ansofaxine hydrochloride orally. The
specific dosage used in the effective study was not detailed in the abstract [1].

Anti-TNFR2 Administration: The anti-TNFR2 antibody (clone TR75-54.7) is used as a combination
therapy. Dosing details are not provided [1].

Treatment Schedule: The exact initiation time and duration of treatment relative to tumor inoculation
are not specified.

Assessment of Antitumor Effects

Tumor Growth: Monitor and measure tumor volume regularly using calipers [1].
Immune Cell Profiling: At endpoint, analyze the tumor microenvironment and spleen using flow

cytometry. Key populations to examine include:
CD8+ T cells and exhausted CD8+ T cells [1]

CD4+ T cells [1]
Regulatory T cells (Tregs), particularly TNFR2+ Tregs [1] [4]

NK cells [1]
M1 macrophages [1]

Neurotransmitter Analysis: Collect blood samples and measure peripheral levels of dopamine
(DA), norepinephrine (NE), and 5-hydroxytryptamine (5-HT) using commercial ELISA kits [1].

Mechanism of Action & Workflow
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The experimental data revealed that ansofaxine hydrochloride, a triple reuptake inhibitor, exerts its

antitumor effects by modulating neurotransmitter levels and the immune microenvironment [1]. The

proposed mechanism and experimental workflow are illustrated below.
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Key Findings and Application Notes

Synergistic Combination Therapy: The study found that the combination of ansofaxine
hydrochloride and an anti-TNFR2 antibody produced significantly enhanced antitumor activity and

long-term tumor control. This was attributed to the recovery of CD8+ T cell function coupled with a
reduction in tumor-infiltrating Tregs [1].

Proposed Mechanism: The antitumor effect is linked to enhanced peripheral dopamine levels, which
promotes CD8+ T cell proliferation and activity. Concurrently, ansofaxine hydrochloride reduces the
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proportion of exhausted CD8+ T cells and increases the infiltration of anti-tumor immune cells like M1

macrophages and NK cells [1].
Comparison with Other Models: The CT26 model is characterized as a "hot" tumor with significant

immune cell infiltration, which may make it more responsive to immunomodulatory therapies
compared to other models like Colon 26 [3]. This is a critical consideration when designing your study.

Reagent Specifications:
Ansofaxine Hydrochloride (LY03005): Sourced from MedChemExpress [1].

Anti-TNFR2 antibody (clone TR75-54.7): Purchased from BioXCell [1].
ELISA Kits: Used for serotonin, dopamine, and norepinephrine measurement from Elabscience

Biotechnology [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s007029?utm_src=pdf-bulk
https://www.smolecule.com/products/s007029?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

